Cas no 121034-80-8 (2,4-Dichloro-3-methylbenzonitrile)

• Product Name: 2,4-Dichloro-3-methylbenzonitrile
• CAS No: 121034-80-8
• MF: C₈H₅Cl₂N
• MW: 186.037999868393
• CID: 5002464
• Update Time: 2026-02-27

2,4-Dichloro-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-3-methylbenzonitrile
• 2,4-Dichloro-3-methylbenzonitrile

• Inchi： 1S/C8H5Cl2N/c1-5-7(9)3-2-6(4-11)8(5)10/h2-3H,1H3
• InChI Key： FAWDMXHIBLBWRI-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC=C(C=1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,4-Dichloro-3-methylbenzonitrile

Comprehensive Analysis of 2,4-Dichloro-3-methylbenzonitrile (CAS No. 121034-80-8): Properties, Applications, and Industry Trends

2,4-Dichloro-3-methylbenzonitrile (CAS No. 121034-80-8) is a specialized organic compound belonging to the benzonitrile family. This halogenated derivative has garnered significant attention in recent years due to its versatile applications in agrochemicals, pharmaceuticals, and material science. With the growing demand for high-performance chemical intermediates, this compound has become a subject of intense research and development.

The molecular structure of 2,4-Dichloro-3-methylbenzonitrile features two chlorine atoms at the 2- and 4-positions and a methyl group at the 3-position of the benzonitrile ring. This unique arrangement contributes to its exceptional stability and reactivity, making it valuable for various synthetic pathways. Researchers have particularly focused on its role in creating advanced crop protection agents, aligning with the global trend toward sustainable agriculture solutions.

Recent studies highlight the compound's potential in pharmaceutical intermediates, especially in the development of novel bioactive molecules. The presence of both electron-withdrawing (cyano and chloro) and electron-donating (methyl) groups makes it a versatile building block for drug discovery. This aligns with current industry demands for multifunctional chemical precursors that can streamline synthetic routes.

From an environmental perspective, the degradation pathways of 2,4-Dichloro-3-methylbenzonitrile have been extensively studied to address concerns about eco-friendly chemical processes. Advanced oxidation techniques and biodegradation methods have shown promising results in minimizing environmental impact, responding to the increasing focus on green chemistry principles across industries.

The compound's physical properties, including its melting point range (typically 98-102°C) and moderate solubility in common organic solvents, make it particularly suitable for precision formulation applications. These characteristics have driven its adoption in specialty chemical manufacturing, where consistent quality and performance are paramount.

Market analysts note growing interest in 2,4-Dichloro-3-methylbenzonitrile derivatives for electronic materials applications. The compound's molecular architecture shows potential for creating advanced polymer additives and liquid crystal materials, coinciding with the electronics industry's search for high-performance specialty chemicals.

Quality control standards for CAS No. 121034-80-8 have become increasingly stringent, with manufacturers implementing advanced analytical techniques like HPLC-MS and NMR spectroscopy to ensure purity levels exceeding 98%. This reflects the broader industry shift toward high-purity intermediates for critical applications.

Recent patent filings reveal innovative applications of 2,4-Dichloro-3-methylbenzonitrile in photovoltaic materials and organic semiconductors, demonstrating its expanding role in renewable energy technologies. These developments position the compound as a potentially valuable component in next-generation solar cells and energy storage systems.

The synthesis of 2,4-Dichloro-3-methylbenzonitrile typically involves multistep organic reactions starting from readily available precursors. Process optimization efforts have focused on improving atom economy and reducing byproduct formation, addressing the chemical industry's emphasis on efficient synthetic methodologies.

From a regulatory standpoint, proper handling and storage guidelines for CAS No. 121034-80-8 emphasize standard laboratory safety protocols. The compound's stability under normal conditions makes it suitable for global supply chain distribution, though proper material compatibility assessments are recommended for long-term storage.

Emerging research explores the compound's potential in catalysis and coordination chemistry, where its structural features may facilitate novel metal-organic frameworks. These investigations align with current scientific interest in functional molecular architectures for advanced applications.

The global market for 2,4-Dichloro-3-methylbenzonitrile reflects broader trends in specialty chemicals, with Asia-Pacific showing particularly strong growth. This regional demand correlates with expanding pharmaceutical manufacturing capabilities and agrochemical production in emerging economies.

Future prospects for CAS No. 121034-80-8 appear promising, with ongoing research into its structure-activity relationships and potential new application domains. As industries continue to seek versatile chemical building blocks, this compound is likely to maintain its relevance in innovative chemical development.